Cas no 943833-05-4 (BENZENAMINE,3-BROMO-6-CHLORO-2-FLUORO-N-METHYL-)

BENZENAMINE,3-BROMO-6-CHLORO-2-FLUORO-N-METHYL- structure
943833-05-4 structure
Product Name:BENZENAMINE,3-BROMO-6-CHLORO-2-FLUORO-N-METHYL-
CAS No:943833-05-4
MF:C7H6BrClFN
MW:238.48464345932
CID:1984207
PubChem ID:68808609
Update Time:2025-04-21

BENZENAMINE,3-BROMO-6-CHLORO-2-FLUORO-N-METHYL- Chemical and Physical Properties

Names and Identifiers

    • BENZENAMINE,3-BROMO-6-CHLORO-2-FLUORO-N-METHYL-
    • N-(3-bromo-6-chloro-2-fluorophenyl)-N-methylamine
    • SCHEMBL3836671
    • 3-Bromo-6-chloro-2-fluoro-N-methylbenzenamine
    • RTJDTBLMWZPHMG-UHFFFAOYSA-N
    • DTXSID801254113
    • 943833-05-4
    • Inchi: 1S/C7H6BrClFN/c1-11-7-5(9)3-2-4(8)6(7)10/h2-3,11H,1H3
    • InChI Key: RTJDTBLMWZPHMG-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(=C1F)NC)Cl

Computed Properties

  • Exact Mass: 236.93562Da
  • Monoisotopic Mass: 236.93562Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 12Ų
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